(3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone

• IUPAC Name: (3-fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H17FN2O2/c1-9-8-16(6-5-15-9)13(17)10-3-4-12(18-2)11(14)7-10/h3-4,7,9,15H,5-6,8H2,1-2H3
• InChI Key: FYZNSKALWYIFOA-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1)C(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C13H17FN2O2
• Molecular Weight: 252.28 g/mol

Description

(3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone, also known as 3-F-PM, is a research chemical that has recently gained popularity in the scientific community. It is a synthetic compound that belongs to the class of piperazine derivatives.

Mechanism of Action

The exact mechanism of action of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone is not fully understood. However, it is believed to act as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This leads to the modulation of the reward system and the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone have been studied extensively in animal models. It has been found to increase the levels of dopamine and serotonin in the brain, which leads to anxiolytic and antidepressant effects. It has also been shown to increase locomotor activity and induce hyperthermia in animals.

Advantages and Limitations for Lab Experiments

One of the advantages of using (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone in lab experiments is its high affinity for dopamine and serotonin receptors, which makes it a useful tool for investigating the role of these neurotransmitters in various physiological and pathological conditions. However, one of the limitations of using (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone is its potential toxicity and adverse effects on the nervous system, which needs to be carefully monitored and controlled.

Future Directions

There are several future directions for research on (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone. One of the areas of interest is the investigation of its potential therapeutic effects in treating mood disorders and addiction. Another area of interest is the development of new derivatives of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone with improved pharmacological properties and reduced toxicity. Further studies are also needed to elucidate the exact mechanism of action of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone and its effects on the nervous system.
Conclusion:
In conclusion, (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone is a synthetic compound that has gained popularity in the scientific community due to its high affinity for dopamine and serotonin receptors. It has been shown to exhibit anxiolytic and antidepressant effects in animal models and has potential therapeutic applications in treating mood disorders and addiction. However, its potential toxicity and adverse effects on the nervous system need to be carefully monitored and controlled. Further studies are needed to fully understand the mechanism of action of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone and its effects on the nervous system.

Synthesis Methods

The synthesis of (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone involves the reaction of 3-fluoro-4-methoxybenzaldehyde with 3-methylpiperazine in the presence of a reducing agent. The reaction is carried out under controlled conditions to obtain a pure product. The purity and yield of the product can be improved by using different solvents, catalysts, and reaction conditions.

Scientific Research Applications

(3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone has been used in various scientific research studies to investigate its pharmacological properties. It has been found to exhibit a high affinity for dopamine and serotonin receptors, which are involved in the regulation of mood, cognition, and behavior. (3-Fluoro-4-methoxyphenyl)-(3-methylpiperazin-1-yl)methanone has also been shown to have anxiolytic and antidepressant effects in animal models.